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Compound of Interest

Compound Name:
2-aminopyrimidine-5-carboxylic

Acid

Cat. No.: B1277345 Get Quote

This technical guide provides a comprehensive overview of the chemical and physical

properties of 2-aminopyrimidine-5-carboxylic acid, tailored for researchers, scientists, and

professionals in drug development.

Physicochemical Properties
2-aminopyrimidine-5-carboxylic acid is a heterocyclic compound with the molecular formula

C5H5N3O2.[1][2][3] Its molecular weight is approximately 139.11 g/mol .[2][4]

Property Value

Molecular Formula C5H5N3O2[1][2][3]

Molecular Weight 139.11 g/mol [2][4]

CAS Number 3167-50-8[1][2]

IUPAC Name 2-aminopyrimidine-5-carboxylic acid[4]

Canonical SMILES C1=C(C=NC(=N1)N)C(=O)O[4]

InChI Key CBRLWSXYXSFYSP-UHFFFAOYSA-N[4]
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Synthesis of 2-aminopyrimidine-5-carboxylic acid from methyl 2-aminopyrimidine-5-

carboxylate[5]

This protocol details the hydrolysis of methyl 2-aminopyrimidine-5-carboxylate to yield 2-
aminopyrimidine-5-carboxylic acid.

Materials:

Methyl 2-aminopyrimidine-5-carboxylate

Methanol

Lithium hydroxide (LiOH)

Water

Procedure:

Dissolve 300 mg (2.0 mmol) of methyl 2-aminopyrimidine-5-carboxylate in 5 mL of methanol

containing a small amount of water.[5]

Add 122 mg (5.1 mmol) of lithium hydroxide to the solution.[5]

Stir the reaction mixture at 60°C overnight.[5]

Concentrate the mixture under reduced pressure.

Dilute the residue with water.

Adjust the pH of the solution to 4 using 1 M HCl.

The resulting white precipitate, 2-aminopyrimidine-5-carboxylic acid, is isolated by

vacuum filtration.
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Caption: Chemical structure of 2-aminopyrimidine-5-carboxylic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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